1-(3-Methyl-2-thiazolylidene)-3-phenylurea

Specification

• Molecular Formula: C11H11N3OS
• Molecular Weight: 233.29 g/mol
• IUPAC Name: 1-(3-methyl-1,3-thiazol-2-ylidene)-3-phenylurea
• Standard InChI: InChI=1S/C11H11N3OS/c1-14-7-8-16-11(14)13-10(15)12-9-5-3-2-4-6-9/h2-8H,1H3,(H,12,15)
• Standard InChI Key: KWALDNQIQIFHQI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CSC1=NC(=O)NC2=CC=CC=C2

Introduction

1-(3-Methyl-2-thiazolylidene)-3-phenylurea is an organic compound belonging to the class of thiazoles, which are heterocyclic compounds characterized by the presence of sulfur and nitrogen in their ring structure. This specific compound features a thiazole ring substituted with a methyl group and a phenylurea moiety, contributing to its unique chemical properties and potential applications in various fields, including medicinal chemistry and materials science.

Synthesis Methods

The synthesis of 1-(3-Methyl-2-thiazolylidene)-3-phenylurea typically involves two main steps: the formation of the thiazole ring and the subsequent introduction of the phenylurea moiety. Industrial production may utilize continuous flow reactors to optimize yield and purity, allowing for scalability while maintaining product quality.

Applications and Research Findings

1-(3-Methyl-2-thiazolylidene)-3-phenylurea has several notable applications, particularly in medicinal chemistry. Research continues to explore its interactions with specific molecular targets within biological systems to better understand its therapeutic potential. Thiazole derivatives have shown efficacy in treating various diseases, suggesting potential avenues for this compound.

Potential Biological Activities

• Therapeutic Potential: The compound's interactions with biological systems are being studied to understand its potential therapeutic applications.

• Medicinal Chemistry: It is used in scientific research for its distinctive structural attributes, which may contribute to new drug development.

Analytical Techniques

Relevant analytical techniques such as Nuclear Magnetic Resonance (NMR) and mass spectrometry are often employed to characterize this compound further. These methods help confirm its chemical structure and purity.